molecular formula C8H13N3O2 B8667076 Ethyl 2-isopropyl-2H-1,2,3-triazole-4-carboxylate

Ethyl 2-isopropyl-2H-1,2,3-triazole-4-carboxylate

Cat. No. B8667076
M. Wt: 183.21 g/mol
InChI Key: JYTIMJCIHSEHLA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Ethyl 2-isopropyl-2H-1,2,3-triazole-4-carboxylate is a useful research compound. Its molecular formula is C8H13N3O2 and its molecular weight is 183.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality Ethyl 2-isopropyl-2H-1,2,3-triazole-4-carboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Ethyl 2-isopropyl-2H-1,2,3-triazole-4-carboxylate including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

Ethyl 2-isopropyl-2H-1,2,3-triazole-4-carboxylate

Molecular Formula

C8H13N3O2

Molecular Weight

183.21 g/mol

IUPAC Name

ethyl 2-propan-2-yltriazole-4-carboxylate

InChI

InChI=1S/C8H13N3O2/c1-4-13-8(12)7-5-9-11(10-7)6(2)3/h5-6H,4H2,1-3H3

InChI Key

JYTIMJCIHSEHLA-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C1=NN(N=C1)C(C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of ethyl 2H-1,2,3-triazole-4-carboxylate (1 g), potassium carbonate (1.76 g) and 2-iodopropane (1.27 ml) in dry acetonitrile (20 ml) was stirred at 50-60° C. under nitrogen for 2 h. Further 2-iodopropane (0.70 ml) was added and the mixture stirred at 50-60° C. under nitrogen for 16 h. After cooling to room temperature, the mixture was filtered through a 2 g SPE-Silica column with ethyl acetate and the filtrate concentrated in vacuo, Purification of the residue by chromatography on silica gel (70 g silica cartridge), eluting with a gradient of 0-25% ethyl acetate in cyclohexane over 40 min gave the title compound (670 mg) as a colourless oil.
Quantity
1 g
Type
reactant
Reaction Step One
Quantity
1.76 g
Type
reactant
Reaction Step One
Quantity
1.27 mL
Type
reactant
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One
Quantity
0.7 mL
Type
reactant
Reaction Step Two

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